Cas no 1807285-65-9 (Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1807285-65-9
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4795551
• Update Time: 2025-10-28

Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO2S/c1-3-7-4-5-9(19-12(13,14)15)8(6-16)10(7)11(17)18-2/h4-5H,3H2,1-2H3
• InChI Key： IUNVRTUMMFQCJQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C(=O)OC)C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate

Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate, identified by the CAS number 1807285-65-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in various industries. The molecule features a benzoate backbone with substituents that include a cyano group, an ethyl group, and a trifluoromethylthio group, each contributing to its distinct chemical properties.

The synthesis of Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate involves a series of carefully designed reactions. Recent studies have highlighted the use of microwave-assisted synthesis techniques to optimize the reaction conditions, leading to higher yields and better purity. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing trend of sustainable chemical practices.

One of the most promising applications of this compound lies in its potential as a precursor in pharmaceutical chemistry. The cyano group and trifluoromethylthio group are known to impart bioactivity, making this compound a valuable intermediate in drug discovery. Researchers have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, showcasing its potential therapeutic value.

In addition to its pharmaceutical applications, Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate has also been investigated for its electronic properties. The trifluoromethylthio group introduces electron-withdrawing effects, which can be advantageous in designing organic semiconductors. Recent studies have demonstrated its ability to enhance charge transport in organic electronic devices, making it a candidate for next-generation materials.

The environmental impact of this compound is another area of active research. Scientists are examining its biodegradability and toxicity profiles to ensure it meets current environmental standards. Preliminary results suggest that it has low toxicity and is biodegradable under specific conditions, which is encouraging for its use in eco-friendly applications.

In conclusion, Methyl 2-cyano-6-ethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807285-65-9) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development across multiple disciplines.